Cas no 139521-25-8 ( )
structure
Product Name:
CAS No:139521-25-8
MF:C9H6ClF3O
MW:222.591552257538
CID:873203
PubChem ID:15113984
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone
- 3-(3-chlorophenyl)-1,1,1-trifluoropropan-2-one
- 2-Propanone,3-(3-chlorophenyl)-1,1,1-trifluoro
- 2-Propanone, 3-(3-chlorophenyl)-1,1,1-trifluoro-
- MFCD03844188
- 139521-25-8
- 3-(3-Chlorophenyl)-1,1,1-Trifluoroacetone
- DTXSID70568440
- AKOS011795153
-
-
- MDL： MFCD03844188
- Inchi： 1S/C9H6ClF3O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2
- InChI Key： AOVHCMRAEYZKQT-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 222.00600
- Monoisotopic Mass: 222.0059270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 219.7°C at 760 mmHg
- Flash Point: 86.7°C
- Refractive Index: 1.469
- PSA: 17.07000
- LogP: 3.01390
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207061-1g |
3-(3-chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 1g |
￡394.00 | 2022-03-01 | |
| Fluorochem | 207061-2g |
3-(3-chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 2g |
￡598.00 | 2022-03-01 | |
| Fluorochem | 207061-5g |
3-(3-chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 5g |
￡1227.00 | 2022-03-01 | |
| Alichem | A019111062-5g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 95% | 5g |
959.33 USD | 2021-05-31 | |
| A2B Chem LLC | AA60954-1g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 1g |
$482.00 | 2024-04-20 | |
| A2B Chem LLC | AA60954-2g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 2g |
$709.00 | 2024-04-20 | |
| A2B Chem LLC | AA60954-5g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 97% | 5g |
$1405.00 | 2024-04-20 | |
| Ambeed | A454561-1g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone |
139521-25-8 | 95+% | 1g |
$326.0 | 2024-04-24 | |
| abcr | AB367072-1g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone, 97%; . |
139521-25-8 | 97% | 1g |
€700.70 | 2025-04-21 | |
| abcr | AB367072-2g |
3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone, 97%; . |
139521-25-8 | 97% | 2g |
€1022.00 | 2025-04-21 |
Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
139521-25-8 ( ) Related Products
- 18931-60-7(1-(4-Chlorophenyl)-4,4,4-trifluoro-1,3-butanedione)
- 898787-71-8(3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one)
- 150322-79-5(3-(2-chlorophenyl)-1,1,1-trifluoropropan-2-one)
- 1179782-41-2(3-(4-chlorophenyl)-1,1-difluoropropan-2-one)
- 79611-55-5(3-(4-chlorophenyl)-1,1,1-trifluoropropan-2-one)
- 23975-61-3(1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE)
- 2712-68-7(1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione)
- 112298-31-4(2-Pentanone, 5-(3-chlorophenyl)-1,1,1-trifluoro-)
- 390355-99-4(2,4-PENTANEDIONE, 3-[(3,5-DICHLOROPHENYL)METHYL]-1,1,1-TRIFLUORO-)
- 1342280-42-5(3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
